7-Hydroxy-2-naphthyl 3-methylbenzoate

• Molecular Formula: C18H14O3
• Molecular Weight: 278.3 g/mol
• IUPAC Name: (7-hydroxynaphthalen-2-yl) 3-methylbenzoate
• InChI: InChI=1S/C18H14O3/c1-12-3-2-4-14(9-12)18(20)21-17-8-6-13-5-7-16(19)10-15(13)11-17/h2-11,19H,1H3
• InChI Key: RROMHQDAIJUKLZ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)OC2=CC3=C(C=CC(=C3)O)C=C2
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OC2=CC3=C(C=CC(=C3)O)C=C2

Description

7-Hydroxy-2-naphthyl 3-methylbenzoate is an ester derivative formed by the condensation of 7-hydroxy-2-naphthol and 3-methylbenzoic acid. The compound features a naphthalene backbone substituted with a hydroxyl group at the 7-position and a 3-methylbenzoate ester at the 2-position. This structural configuration imparts unique physicochemical properties, such as distinct solubility, stability, and electronic characteristics due to the electron-donating methyl group on the benzoate moiety and the hydroxyl group on the naphthyl ring.

Synthesis typically involves reacting 3-methylbenzoyl chloride with 7-hydroxy-2-naphthol under basic conditions, analogous to methods used for preparing structurally related esters and amides . Characterization techniques include ¹H/¹³C NMR, IR spectroscopy, and X-ray crystallography to confirm regioselectivity and molecular geometry . Potential applications are inferred from related compounds, such as serving as intermediates in organic synthesis or functional materials, though specific industrial uses require further exploration.

Comparison with Similar Compounds

Table 1: Key Properties of 7-Hydroxy-2-naphthyl 3-methylbenzoate and Analogous Compounds

Compound Name	Molecular Formula	Molar Mass (g/mol)	Functional Groups	Key Applications/Properties
7-Hydroxy-2-naphthyl 3-methylbenzoate	C₁₈H₁₄O₃	278.30	Ester (3-methylbenzoate, 7-hydroxynaphthyl)	Potential directing group, high thermal stability
Methyl 3-methylbenzoate (M3MB)	C₉H₁₀O₂	150.17	Ester (3-methylbenzoate)	Solvent, intermediate in organic synthesis
7-Hydroxy-2-naphthyl benzenesulfonate	C₁₆H₁₂O₄S	300.33	Sulfonate ester (benzenesulfonate)	Enhanced solubility due to sulfonate group
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	C₁₁H₁₅NO₂	193.24	Amide (3-methylbenzoyl)	N,O-bidentate directing group in metal catalysis

Electronic and Reactivity Differences

• 3-Methylbenzoate vs.
• Hydroxynaphthyl vs. Benzenesulfonate : The 7-hydroxynaphthyl group introduces aromatic π-π stacking capabilities and hydrogen-bonding interactions, whereas the sulfonate group in 7-hydroxy-2-naphthyl benzenesulfonate improves aqueous solubility and acidity due to its strong electron-withdrawing nature .

Research Findings and Industrial Relevance

• Synthetic Efficiency : The synthesis of 7-Hydroxy-2-naphthyl 3-methylbenzoate mirrors established protocols for benzamide and sulfonate derivatives, emphasizing the versatility of 3-methylbenzoyl chloride as a reagent .
• Electronic Effects : Comparative studies on methyl benzoates (e.g., M3MB, M2CB) highlight that the 3-methyl group’s electron-donating nature enhances ester stability against hydrolysis relative to electron-withdrawing substituents .